Cas no 1225527-88-7 (3-(Thiophen-2-YL)picolinic acid)
3-(Thiophen-2-YL)picolinic acid is a heterocyclic compound combining thiophene and picolinic acid moieties, offering versatile applications in pharmaceutical and agrochemical research. Its bifunctional structure enables use as a key intermediate in the synthesis of bioactive molecules, particularly in the development of metal-chelating agents and enzyme inhibitors. The compound exhibits favorable stability and reactivity, making it suitable for cross-coupling reactions and coordination chemistry. Its aromatic and heteroatom-rich framework enhances binding affinity in ligand design. With high purity and well-defined chemical properties, 3-(Thiophen-2-YL)picolinic acid is a valuable building block for medicinal chemistry and material science applications.
1225527-88-7 structure
Product Name:3-(Thiophen-2-YL)picolinic acid
CAS No:1225527-88-7
MF:C10H7NO2S
MW:205.233081102371
MDL:MFCD16305941
CID:5177352
Update Time:2026-03-05
3-(Thiophen-2-YL)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(THIOPHEN-2-YL)PICOLINIC ACID
- 3-(Thiophen-2-YL)picolinic acid
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- MDL： MFCD16305941
- Inchi： 1S/C10H7NO2S/c12-10(13)9-7(3-1-5-11-9)8-4-2-6-14-8/h1-6H,(H,12,13)
- InChI Key： VYFWSUOFPRQFMS-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC=CN=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 2.1
- Topological Polar Surface Area: 78.4
3-(Thiophen-2-YL)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323031-5 g |
3-(Thiophen-2-yl)picolinic acid, 95%; . |
1225527-88-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB323031-5g |
3-(Thiophen-2-yl)picolinic acid, 95%; . |
1225527-88-7 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-(Thiophen-2-YL)picolinic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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